Cas no 31950-84-2 (2,5-Di(propan-2-yl)-1,3,4-oxadiazole)

• Product Name: 2,5-Di(propan-2-yl)-1,3,4-oxadiazole
• CAS No: 31950-84-2
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 2821890
• PubChem ID: 21054921
• Update Time: 2025-04-21

2,5-Di(propan-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL838325
• DTXSID50610370
• 2,5-Di(propan-2-yl)-1,3,4-oxadiazole
• 31950-84-2

• Inchi： 1S/C8H14N2O/c1-5(2)7-9-10-8(11-7)6(3)4/h5-6H,1-4H3
• InChI Key： NUMPVMCIGYBLFI-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C(C)C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles